Cas no 1072-91-9 (1,3,5-Trimethylpyrazole)

• Product Name: 1,3,5-Trimethylpyrazole
• CAS No: 1072-91-9
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD00015536
• CID: 40643
• PubChem ID: 24877996
• Update Time: 2025-05-27

1,3,5-Trimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethylpyrazole
• VITAS-BB TBB000655
• 1H-Pyrazole, 1,3,5-trimethyl-
• Pyrazole, 1,3,5-trimethyl-
• 1,3,5-TRIMETHYL-1H-PYRAZOLE
• AKOS PAO-1133
• BUTTPARK 153\57-40
• 1,3,5-Trimethylpyraz
• 1,3,5-Trimethyl-1H-pyrazol
• 1,3,5-trimethyl-pyrazole
• 1H-Pyrazole,1,3,5-trimethyl
• 3,5-dimethyl-N-methylpyrazole
• Pyrazole,1,3,5-trimethyl
• 1,3,5,-Trimethylpyrazole,99%
• 1,3,5-Trimethylpyrazole ,98%
• 1,3,5,-TRIMETHYLPYRAZOLE 99%
• 1,3,5-TriMethylpyrazole, 97+%
• 63938V7Z82
• HNOQAFMOBRWDKQ-UHFFFAOYSA-N
• Q27263586
• MFCD00015536
• CS-W013666
• CHEBI:195104
• UNII-63938V7Z82
• T2724
• BB 0220345
• CCG-266050
• FT-0606522
• PD088276
• AKOS002656998
• EN300-35528
• AC-4834
• 1,3,5-Trimethylpyrazole, 97%
• HY-N7086
• DS-1495
• DTXSID70147951
• 1072-91-9
• Q-101972
• 1,3,5-Trimethyl-1H-pyrazole #
• 11B-132
• SCHEMBL147208
• BCP18636
• s5147
• STK396612
• ALBB-004448
• DB-027318
• DTXCID5070442
• 1,3,5-Trimethyl-1H-pyrazole;
• SY014296
• 626-960-6

• MDL： MFCD00015536
• Inchi： 1S/C6H10N2/c1-5-4-6(2)8(3)7-5/h4H,1-3H3
• InChI Key： HNOQAFMOBRWDKQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C)=N1
• BRN： 110515

Computed Properties

• Exact Mass: 110.08400
• Monoisotopic Mass: 110.084398327 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Molecular Weight: 110.16
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.93
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 170°C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: 1.4589
• PSA: 17.82000
• LogP: 1.03690
• λmax: 220(MeOH)(lit.)
• FEMA: 3202
• Solubility: Not determined

1,3,5-Trimethylpyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds